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Compound of Interest

Compound Name: Linoleic acid-13C18

Cat. No.: B3025869

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Linoleic acid-13C18. The following
procedures detail operational, safety, and disposal plans to ensure the safe and effective use of
this isotopically labeled compound in the laboratory.

Hazard Identification and Classification

Linoleic acid-13C18 is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

N Category 2A o

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
) Category 3 o

single exposure irritation

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Linoleic
acid-13C18 to minimize exposure and ensure personal safety.
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PPE Type

Specification

Rationale

Hand Protection

Nitrile or butyl rubber gloves.[2]

Protects against skin irritation

and absorption.[1][3]

Eye Protection

Safety goggles with side
shields or a face shield.[2][4]

Prevents eye irritation from

splashes or aerosols.[1]

Skin and Body Protection

Standard laboratory coat.

Protects skin and clothing from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][4] A respirator may be
necessary if aerosols or mists

are generated.[4]

Minimizes inhalation of vapors
or mists that can cause

respiratory tract irritation.[1][3]

Step-by-Step Handling Procedures

Adherence to the following operational steps is crucial for the safe handling of Linoleic acid-

13C18.

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4]

o Assemble all necessary materials, including Linoleic acid-13C18, solvents, and

experimental apparatus.

o Don the required personal protective equipment as specified in the table above.

e Handling:

o Avoid direct contact with the skin and eyes.[1]

o Do not breathe vapors, mist, or gas.[1][3]

o When transferring the substance, use appropriate tools such as a pipette or syringe to

avoid spills.
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o Keep the container tightly closed when not in use.[1]

o Do not eat, drink, or smoke in the work area.[1]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[1]
o Clean the work surface to decontaminate it.

o Store Linoleic acid-13C18 in a tightly closed container in a cool, well-ventilated place.[1]

[4]

Emergency and Spill Response

In the event of an emergency or spill, follow these procedures immediately.

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

o Skin Contact: Take off contaminated clothing. Wash the affected area with plenty of soap and
water.[1]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical attention if you feel unwell.[1]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[3]

o Spill Cleanup:

o

Evacuate personnel from the immediate area.

[¢]

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection if necessary.[1]

[¢]

[e]

Absorb the spill with an inert, liquid-binding material such as diatomite or universal
binders.[1][5]
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o Collect the absorbed material into an appropriate container for disposal.

o Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Disposal Plan

Proper disposal of Linoleic acid-13C18 and its waste is essential to prevent environmental
contamination and comply with regulations.

e \Waste Collection:

o Collect all waste containing Linoleic acid-13C18, including contaminated consumables
and spill cleanup materials, in a designated and clearly labeled waste container.

o Waste Disposal:

o Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations.
o Do not allow the product to enter drains or water courses.[1][4]

o Consult with your institution's environmental health and safety (EHS) office for specific
guidance on the disposal of isotopically labeled compounds.

Visual Workflow for Handling Linoleic Acid-13C18
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Caption: Workflow for the safe handling of Linoleic acid-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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